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Compound of Interest

Compound Name: Prosapogenin

Cat. No.: B1211922 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Prosapogenin A, a steroidal saponin, has garnered significant attention within the scientific

community for its notable pharmacological effects, particularly its anti-cancer properties.[1] This

technical guide provides a comprehensive overview of the chemical structure of Prosapogenin
A, its physicochemical properties, and its mechanism of action in inducing apoptosis in cancer

cells. Detailed experimental protocols and quantitative data are presented to facilitate further

research and drug development endeavors.

Chemical Structure and Physicochemical Properties
Prosapogenin A is a complex natural product with the molecular formula C39H62O12.[1][2] Its

structure has been elucidated using various spectroscopic methods, including Nuclear

Magnetic Resonance (NMR) and Mass Spectrometry.[3]

Table 1: Physicochemical Properties of Prosapogenin A
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Property Value Source

CAS Number 19057-67-1 [1][2]

Molecular Formula C39H62O12 [1][2]

Molecular Weight 722.9 g/mol [1][2]

IUPAC Name

2-[4,5-dihydroxy-6-

(hydroxymethyl)-2-(5',7,9,13-

tetramethylspiro[5-

oxapentacyclo[10.8.0.02,9.04,

8.013,18]icos-18-ene-6,2'-

oxane]-16-yl)oxyoxan-3-yl]oxy-

6-methyloxane-3,4,5-triol

[1]

Solubility Soluble in DMSO [1]

Synonyms

Progenin III, Polyphyllin E,

Saponin Ta, Lilioglycoside D,

Paris saponin V

[4][5]

Biological Activity: Anti-Cancer Effects
Prosapogenin A exhibits potent anti-cancer activity by inducing apoptosis (programmed cell

death) in various human cancer cell lines.[1][6] This is primarily achieved through the dual

inhibition of the Signal Transducer and Activator of Transcription 3 (STAT3) signaling pathway

and cellular glycolysis.[1][6]

Inhibition of the STAT3 Signaling Pathway
STAT3 is a key transcription factor that, when constitutively activated in cancer cells, promotes

cell proliferation and survival.[6] Prosapogenin A has been shown to inhibit the STAT3

signaling pathway, leading to the downregulation of downstream target genes involved in cell

growth and survival.[1][6]

Inhibition of Glycolysis
Cancer cells often exhibit increased glucose uptake and glycolysis, a phenomenon known as

the Warburg effect. Prosapogenin A interferes with this metabolic characteristic by inhibiting
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glycolysis, thereby depriving cancer cells of the energy required for their rapid proliferation.[1]

The interconnected mechanism of STAT3 and glycolysis inhibition culminates in the induction

of apoptosis, making Prosapogenin A a promising candidate for cancer therapy.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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